molecular formula C23H31ClN4O3 B1166047 Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane CAS No. 110532-34-8

Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane

Cat. No. B1166047
CAS RN: 110532-34-8
InChI Key:
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Description

Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane, also known as Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane, is a useful research compound. Its molecular formula is C23H31ClN4O3. The purity is usually 95%.
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properties

CAS RN

110532-34-8

Product Name

Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane

Molecular Formula

C23H31ClN4O3

Molecular Weight

0

synonyms

Soybean oil, polymer with glycerol, phthalic anhydride and trimethylolpropane

Origin of Product

United States

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